Cas no 185153-52-0 (Benzeneacetic acid, 4-bromo-2-chloro-6-methyl-)

• Product Name: Benzeneacetic acid, 4-bromo-2-chloro-6-methyl-
• CAS No: 185153-52-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 3827211
• PubChem ID: 85707331
• Update Time: 2025-04-22

Benzeneacetic acid, 4-bromo-2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-2-chloro-6-methyl-
• 185153-52-0
• 4-Bromo-2-chloro-6-methylbenzeneacetic acid
• SCHEMBL20561730
• DB-167208

• Inchi： 1S/C9H8BrClO2/c1-5-2-6(10)3-8(11)7(5)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： VDDHRJOGURIRHN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(C)C=C(Br)C=C1Cl

Computed Properties

• Exact Mass: 261.93962Da
• Monoisotopic Mass: 261.93962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų